Cas no 380476-69-7 (2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide
• CAS No: 380476-69-7
• MF: C₂₇H₂₅FN₂O₃
• MW: 444.497410535812
• CID: 5453263
• PubChem ID: 2350297
• Update Time: 2025-06-08

2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide
• (E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide
• AKOS001009687
• EN300-26592283
• Z44328794
• 380476-69-7
• STL383497
• (2E)-2-cyano-3-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide
• 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide

• Inchi： 1S/C27H25FN2O3/c1-17-11-18(2)26(19(3)12-17)30-27(31)22(15-29)13-21-7-10-24(25(14-21)32-4)33-16-20-5-8-23(28)9-6-20/h5-14H,16H2,1-4H3,(H,30,31)
• InChI Key： BHAFUQGUYPDGDJ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(F)C=C2)C(OC)=C1

Computed Properties

• Exact Mass: 444.18492083g/mol
• Monoisotopic Mass: 444.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.1±55.0 °C(Predicted)
• pka: 10.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide

2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 380476-69-7): An Overview

2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 380476-69-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the class of compounds known as cyanocinnamides. Its unique structural features and biological activities have made it a subject of extensive research in recent years.

The chemical structure of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide is characterized by a cyano group, a cinnamoyl moiety, and several aromatic substituents. The presence of these functional groups imparts specific properties that contribute to its biological activity and potential therapeutic utility. The fluorine atom in the 4-position of the phenyl ring and the methoxy groups on the aromatic rings are particularly noteworthy for their influence on the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide has also demonstrated anti-inflammatory and anti-cancer activities. Studies have reported that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders. Furthermore, its ability to induce apoptosis in cancer cells has been investigated in various cancer models, including breast cancer and colon cancer.

The pharmacokinetic properties of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide in various disease conditions. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development.

The synthesis of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The synthetic route typically involves the condensation of a cyanoacetic acid derivative with an appropriately substituted benzaldehyde followed by amidation with a trimethylbenzeneamine derivative. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 380476-69-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important subject of ongoing research in medicinal chemistry. As more data from clinical trials become available, it is likely that this compound will play a significant role in the development of new treatments for various diseases.